![molecular formula C8H18N2O4S B6199990 tert-butyl N-[(2R)-2-sulfamoylpropyl]carbamate CAS No. 2728726-70-1](/img/new.no-structure.jpg)
tert-butyl N-[(2R)-2-sulfamoylpropyl]carbamate
Overview
Description
tert-Butyl N-[(2R)-2-sulfamoylpropyl]carbamate: is a chemical compound that belongs to the class of carbamates It is characterized by the presence of a tert-butyl group, a sulfamoyl group, and a carbamate moiety
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of tert-butyl N-[(2R)-2-sulfamoylpropyl]carbamate typically involves the reaction of tert-butyl carbamate with a suitable sulfamoylpropyl derivative.
Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of automated reactors and continuous flow systems can enhance the efficiency of the production process .
Chemical Reactions Analysis
Types of Reactions: tert-Butyl N-[(2R)-2-sulfamoylpropyl]carbamate can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized derivatives.
Reduction: Reduction reactions can convert the compound into its reduced forms.
Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.
Substitution: Substitution reactions may involve reagents like alkyl halides and nucleophiles.
Major Products Formed: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfonic acid derivatives, while reduction can produce amines .
Scientific Research Applications
Chemistry: In chemistry, tert-butyl N-[(2R)-2-sulfamoylpropyl]carbamate is used as a building block for the synthesis of more complex molecules. It serves as a precursor in the preparation of various functionalized compounds .
Biology: In biological research, this compound is studied for its potential role in enzyme inhibition and protein modification. It can be used to investigate the mechanisms of enzyme activity and protein interactions .
Medicine: In medicine, this compound is explored for its potential therapeutic applications. It may be used in the development of new drugs targeting specific enzymes or pathways .
Industry: In the industrial sector, this compound is utilized in the production of specialty chemicals and materials. Its unique chemical properties make it valuable for various industrial applications.
Mechanism of Action
The mechanism of action of tert-butyl N-[(2R)-2-sulfamoylpropyl]carbamate involves its interaction with specific molecular targets. The compound can bind to enzymes and proteins, altering their activity and function. The sulfamoyl group plays a crucial role in these interactions, facilitating the formation of stable complexes with target molecules .
Comparison with Similar Compounds
tert-Butyl carbamate: A related compound with similar structural features but lacking the sulfamoyl group.
tert-Butyl-N-methylcarbamate: Another similar compound with a methyl group instead of the sulfamoyl group.
tert-Butyl carbazate: A compound with a similar carbamate structure but different functional groups.
Uniqueness: The presence of the sulfamoyl group in tert-butyl N-[(2R)-2-sulfamoylpropyl]carbamate distinguishes it from other similar compounds
Properties
CAS No. |
2728726-70-1 |
|---|---|
Molecular Formula |
C8H18N2O4S |
Molecular Weight |
238.3 |
Purity |
95 |
Origin of Product |
United States |
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